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Compound of Interest

Compound Name:
6α-Methyl Hydrocortisone-d4 21-

Acetate

Cat. No.: B1158102

Get Quote

Compound Classification: Deuterated Corticosteroid / Internal Standard Primary Hazard:

Reproductive Toxicity & Endocrine Disruption Disposal Method: High-Temperature Incineration

(Strictly No Sewer/Landfill)

Technical Hazard Assessment & Causality
To dispose of this compound safely, one must understand why specific protocols are mandated.

6α-Methyl Hydrocortisone-d4 21-Acetate is a synthetic glucocorticoid. While the deuterium

labeling (-d4) increases its utility as a mass spectrometry internal standard, it does not mitigate

the biological potency of the parent molecule.

Biological Potency: As a corticosteroid, this compound acts on the nuclear glucocorticoid

receptor. Improper disposal (e.g., drain pouring) releases it into water systems where it acts

as a potent endocrine disruptor, affecting aquatic life and potentially contaminating drinking

water sources.

Chemical Stability: The 21-acetate ester moiety protects the molecule from rapid

degradation. In environmental conditions, it slowly hydrolyzes to the active 6α-Methyl
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Hydrocortisone. Therefore, disposal methods must destroy the steroid nucleus

(cyclopentanoperhydrophenanthrene ring) rather than just the side chains.

Deuterium Isotope Effect: The presence of deuterium (stable isotope) makes the C-D bonds

stronger than C-H bonds, potentially increasing metabolic stability. This reinforces the need

for destructive incineration rather than chemical deactivation.

Hazard Profile Summary
Parameter Classification Critical Implication

GHS Classification
Repr. 1B or 2 (Presumed

Human Reproductive Toxicant)

Zero-tolerance for dust

generation; requires double-

bagging.

Target Organs
Adrenal cortex, Pituitary gland

(STOT-RE)

Chronic exposure risk during

waste consolidation.

Environmental Aquatic Chronic Toxicity
ABSOLUTELY NO DRAIN

DISPOSAL.

RCRA Status
Non-Listed (Federal); State-

Specific "Dangerous Waste"

Treat as "Non-RCRA

Regulated Pharmaceutical

Waste" requiring incineration.

Operational Disposal Protocol
This workflow assumes the compound is used in a standard analytical chemistry setting (e.g.,

LC-MS/MS).

Step 1: Waste Segregation & Identification
Do not mix steroid waste with general trash or incompatible oxidizers.

Solid Waste (Pure Powder/Spill Debris):

Collect in a dedicated Wide-Mouth HDPE Jar labeled "Hazardous Waste: Toxic Solids."

Why: Glass containers can break during compaction in waste drums. HDPE is impact-

resistant.
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Liquid Waste (Stock Solutions/Eluents):

Segregate based on the solvent carrier (e.g., Methanol, Acetonitrile).

Label as "Flammable Solvent Waste + Trace Highly Toxic."

Why: The solvent dictates the primary waste stream (Ignitable, D001), but the steroid

contaminant mandates the treatment method (Incineration).

Step 2: Packaging & Containment
The "Double-Containment" Rule: Place any primary container (vial, tube) containing residue

into a clear, sealable plastic bag (Zip-lock) before placing it into the main waste drum. This

prevents aerosolization when the waste drum is opened.

Sharps/Glass: If the compound was dissolved in a glass ampoule, the empty ampoule must

be placed in a Hard-Sided Sharps Container labeled for incineration. Do not triple-rinse into

the sink.

Step 3: Final Disposal Path
Mandatory Method: Commercial Chemical Incineration (Rotary Kiln) at >1000°C.

Verification: Ensure your waste manifest explicitly codes for "Incineration Only." Landfilling is

chemically irresponsible for steroids due to leaching risks.

Decision Logic & Workflow Visualization
The following diagrams illustrate the decision-making process for disposing of 6α-Methyl
Hydrocortisone-d4 21-Acetate.

Figure 1: Waste Stream Decision Tree
This logic gate ensures no steroid material enters the sanitary sewer.
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Waste Generation:
6α-Methyl Hydrocortisone-d4 21-Acetate

Physical State?
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(Powder, Wipes, PPE)

Liquid
(Stock Soln, LC Effluent)

Container: Wide-Mouth HDPE
Label: 'Toxic Solid'

Container: Solvent Carboy
Label: 'Flammable + Toxic'

General Trash

PROHIBITED

High-Temp Incineration
(Rotary Kiln) Sanitary Sewer/Drain

PROHIBITED

Click to download full resolution via product page

Caption: Figure 1. Decision logic for segregating solid and liquid steroid waste. Red paths

indicate prohibited actions.

Figure 2: Laboratory Chain of Custody
Ensures traceability from bench to destruction.
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Caption: Figure 2. Chain of custody workflow ensuring regulatory compliance from generation

to final destruction.

Regulatory & Safety Reference Table
Use the data below to populate your laboratory's waste tags and safety documentation.

Category Specification Notes

Waste Code (Federal) Not Listed (P/U List)

Use "Non-Regulated Pharma"

or state-specific codes (e.g.,

CA: 141).

Waste Code (State)
Varies (e.g., WT02 in some

jurisdictions)

Check local "Dangerous

Waste" regulations for steroids.

PPE Requirements
Nitrile Gloves (Double), Lab

Coat, Safety Glasses

N95/P100 Respirator

recommended if handling open

powder.

Spill Cleanup
Wet-wipe method (Do not dry

sweep)

Prevent dust generation.[1]

Treat all cleanup materials as

hazardous waste.

Storage Limit < 1 Year (Satellite Area)
Best practice: Dispose of

within 90 days.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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